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Compound of Interest

Compound Name:
Allyl 4-hydroxy-3-

methoxybenzoate

Cat. No.: B8346634

Get Quote

Executive Summary
Allyl 4-hydroxy-3-methoxybenzoate (CAS: 99865-83-5), also known as Allyl Vanillate, is the

allyl ester derivative of vanillic acid. Structurally, it combines a phenolic antioxidant core with a

polymerizable allyl alkene tail. This dual functionality makes it a high-value intermediate for

synthesizing renewable thermosets, antimicrobial agents, and functionalized pharmaceutical

scaffolds. Unlike simple vinyl monomers, its allyl group exhibits unique radical transfer kinetics,

requiring specialized polymerization protocols.

Physicochemical Profile
The compound occupies a chemical space between simple aromatic esters and reactive

monomers.
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Property Value / Description Source/Note

IUPAC Name
2-Propenyl 4-hydroxy-3-

methoxybenzoate
Official Nomenclature

CAS Number 99865-83-5 Verified Identifier

Molecular Formula C₁₁H₁₂O₄ -

Molecular Weight 208.21 g/mol -

Physical State
Viscous Liquid or Low-Melting

Solid

Analogous to Ethyl Vanillate

(MP 44°C)

Boiling Point ~300–310 °C (Predicted)
Based on Methyl Vanillate (BP

285°C)

Solubility
Soluble in EtOH, DMSO,

CHCl₃; Insoluble in H₂O
Lipophilic Ester Character

pKa (Phenol) ~7.4 Acidic phenol group

Spectroscopic Signature (Predicted)
¹H NMR (CDCl₃, 400 MHz):

Aromatic: δ 7.64 (dd, 1H), 7.55 (d, 1H), 6.95 (d, 1H) – Vanillyl core.

Allyl: δ 6.05 (m, 1H, -CH=), 5.40 (dd, 1H, =CH₂ trans), 5.28 (dd, 1H, =CH₂ cis), 4.80 (d,

2H, -OCH₂-).

Methoxy:[1][2] δ 3.94 (s, 3H, -OCH₃).

Phenol:[1] δ 6.20 (s, 1H, -OH).

IR Spectrum:

~1715 cm⁻¹ (C=O Ester stretch).

~3400 cm⁻¹ (O-H Broad stretch).
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~1640 cm⁻¹ (C=C Allyl stretch).

Synthetic Pathways
Synthesis requires careful control to avoid premature polymerization of the allyl group or

oxidation of the phenol.

Method A: Nucleophilic Substitution (High Yield)
This method avoids the harsh acidic conditions of Fischer esterification, preserving the allyl

group.

Reagents: Vanillic acid (1.0 eq), Allyl Bromide (1.1 eq), Potassium Bicarbonate (KHCO₃, 1.2

eq).

Solvent: DMF or Acetone (Anhydrous).

Protocol:

Dissolve vanillic acid in DMF under N₂ atmosphere.

Add KHCO₃ and stir at RT for 30 mins to form the carboxylate salt.

Dropwise add Allyl Bromide at 0°C to minimize O-alkylation of the phenol (carboxylate is

more nucleophilic than phenoxide in weak base).

Stir at 50°C for 4-6 hours.

Workup: Quench with ice water, extract with Ethyl Acetate. Wash organic layer with 5%

NaHCO₃ (removes unreacted acid) and Brine.

Purification: Silica Gel Column Chromatography (Hexane:EtOAc 8:2).

Method B: Fischer Esterification (Scalable)
Reagents: Vanillic acid, Allyl Alcohol (Excess), p-TsOH (Cat.).

Condition: Reflux with Dean-Stark trap to remove water.
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Note: Requires radical inhibitor (e.g., BHT) to prevent oligomerization during reflux.

Reactivity & Functionalization
Allyl vanillate is a "chemical chameleon," offering three distinct reaction sites.

A. Allyl Group: Polymerization & Thiol-Ene Click
The allyl group (-CH₂-CH=CH₂) is significantly less reactive in free-radical polymerization than

vinyl groups (like styrene) due to degradative chain transfer.

Mechanism: The allylic protons are abstractable. A growing radical chain abstracts an allylic

proton, forming a stable resonance-stabilized allylic radical that terminates the chain.

Solution: Use Thiol-Ene "Click" Chemistry.

Reaction with multifuctional thiols (e.g., pentaerythritol tetrakis(3-mercaptopropionate))

under UV light yields uniform cross-linked networks without chain transfer inhibition.

B. Phenolic Hydroxyl: Derivatization
The phenol remains free for:

Glycosylation: To increase water solubility for drug delivery.

Etherification: Formation of bi-aromatic ethers (as seen in patent EP0409728A2).

Antioxidant Activity: Acts as a radical scavenger in polymer matrices.

C. Ester Linkage: Biodegradability
The ester bond provides a hydrolytically labile site, allowing the polymer backbone to degrade

into vanillic acid (a natural metabolite) and allyl alcohol derivatives, making it suitable for

biodegradable medical implants.
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Figure 1: Reactivity Map of Allyl Vanillate.The compound offers orthogonal reactivity: the allyl

group for network formation and the phenol group for biological activity or further chemical

modification.

Applications in Drug Development & Materials
1. Antimicrobial Biomaterials
Allyl esters of phenolic acids exhibit enhanced lipophilicity compared to their parent acids,

allowing better penetration of bacterial cell membranes.

Mechanism: Disruption of the lipid bilayer and interference with intracellular enzymatic

processes.

Application: Incorporation into dental composites or wound dressings to provide intrinsic

antimicrobial properties without leaching antibiotics.

2. Bio-Based Thermosets
As a derivative of lignin (via vanillin), Allyl Vanillate serves as a sustainable replacement for

petrochemical monomers like styrene or bisphenol A.

Protocol: Copolymerization with bio-based cross-linkers to form high-Tg thermosets with

flame-retardant properties (due to the aromatic backbone).
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3. Pharmaceutical Intermediate
It serves as a "masked" vanillic acid. The allyl group acts as a protecting group for the

carboxylic acid that can be removed under mild conditions (Pd(PPh₃)₄ / Morpholine), allowing

selective modification of the phenol group before deprotection.

Safety & Handling (SDS Summary)
Hazards: Skin Irritant (H315), Eye Irritant (H319).

Sensitization: Potential skin sensitizer due to the acrylate-like allyl moiety.

Storage: Store at 2-8°C under inert gas (Argon) to prevent spontaneous oxidation or slow

polymerization.

Disposal: Incineration in a chemical combustor equipped with an afterburner.

References
European Patent Office. (1991). Bi-aromatic esters, process for their preparation and their

use.[3] Patent EP0409728A2.[3] Link

National Institutes of Health (PubChem). (2024). Vanillic acid allyl ester (Compound

Summary).Link

Wakschem Chemical Data. (2024). Allyl 4-hydroxy-3-methoxybenzoate Product

Specifications.Link

ResearchGate. (2022). Sustainability and efficiency assessment of vanillin allylation.Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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